BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Yadanzioside G:
Physical and Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yadanzioside G

Cat. No.: B15587884

Yadanzioside G is a naturally occurring quassinoid and terpenoid that has been isolated from
Brucea javanica.[1][2] This technical guide provides a comprehensive overview of its physical
and chemical properties, biological activities, and generalized experimental protocols for its
study. The information is intended for researchers, scientists, and professionals in the field of
drug development.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Yadanzioside G are summarized
below. This data is essential for its handling, characterization, and application in research

settings.
Property Value Reference
Molecular Formula C36H4801s [11[3]
Molecular Weight 768.76 g/mol [11[3114]
CAS Number 95258-17-6 [11[3][4]
Appearance White to off-white solid [5]
Purity Typically 298% by HPLC [3]
Solubility Soluble in DMSO [3]
Predicted Relative Density 1.51 g/cm3 [1]
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Storage and Stability:

For long-term preservation of its chemical integrity, Yadanzioside G should be stored under
specific conditions:

e Powder: -20°C for up to 3 years.[1] It should be kept away from direct sunlight.[1]

e In solvent (e.g., DMSO): -80°C for up to 1 year.[1]

Biological Activity

Yadanzioside G has demonstrated notable biological activities that are of significant interest in
pharmacological research.

Antipancreatic Cancer Activity

In vitro studies have shown that Yadanzioside G exhibits activity against pancreatic cancer cell
lines. In experiments using PANC-1 and SW1990 cells, Yadanzioside G displayed inhibitory
effects.[1] The ICso value for PANC-1 cells was determined to be 60 pg/mL after 72 hours of
treatment.[1]

Anti-tuberculosis Potential

Yadanzioside G is an inhibitor of the InhA enzyme (Mycobacterium enoyl acyl carrier protein
reductase), which is a crucial enzyme in the fatty acid synthesis pathway of Mycobacterium
tuberculosis.[1][2] This inhibitory action suggests its potential as a lead compound for the
development of new anti-tuberculosis drugs.[1][2]

Experimental Protocols

Detailed experimental protocols for Yadanzioside G are not extensively published. However,
the following sections outline generalized methodologies for the isolation, purification, and
spectroscopic analysis of Yadanzioside G and similar natural products.

General Workflow for Isolation and Analysis

The isolation and characterization of Yadanzioside G from its natural source, Brucea javanica,
typically follows a multi-step process.
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Figure 1. Generalized workflow for the isolation and analysis of Yadanzioside G.
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Figure 1. Generalized workflow for the isolation and analysis of Yadanzioside G.
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Spectroscopic Analysis

Structural elucidation of Yadanzioside G is achieved through a combination of spectroscopic
techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy
o Objective: To determine the carbon-hydrogen framework of the molecule.

o Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated
solvent (e.g., DMSO-ds, CDCIs) in an NMR tube.

o Data Acquisition:

o H NMR: Provides information on the chemical environment and connectivity of hydrogen
atoms.

o 13C NMR: Identifies the number and types of carbon atoms.

o 2D NMR (COSY, HSQC, HMBC): Establishes correlations between protons and carbons
to assemble the complete molecular structure.[6]

2. Mass Spectrometry (MS)
e Objective: To determine the molecular weight and elemental composition.

e Sample Preparation: The sample is dissolved in a suitable solvent and introduced into the
mass spectrometer.

o Data Acquisition: High-resolution mass spectrometry (HR-MS) is typically used to obtain an
accurate mass of the molecular ion (e.g., [M+H]* or [M+Na]*), which allows for the
unambiguous determination of the molecular formula.[6]

3. Infrared (IR) Spectroscopy

o Objective: To identify the functional groups present in the molecule.
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o Sample Preparation: The sample can be prepared as a KBr pellet or analyzed as a thin film.

[6]

» Data Acquisition: The spectrum is recorded to identify characteristic absorption bands
corresponding to functional groups such as hydroxyl (-OH), carbonyl (C=0), and glycosidic
linkages.[6]

Potential Signhaling Pathway Involvement

While the specific signaling pathways modulated by Yadanzioside G in pancreatic cancer are
not detailed in the available literature, many anti-cancer agents derived from natural products
exert their effects through pathways like the MAPK/ERK pathway. This pathway is crucial for
cell proliferation, differentiation, and survival, and its dysregulation is common in cancer.

Disclaimer: The following diagram represents a generalized MAPK/ERK signaling pathway. The
specific interactions of Yadanzioside G with the components of this pathway have not been
experimentally confirmed and require further investigation.
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Figure 2. Generalized MAPK/ERK signaling pathway.
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Figure 2. Generalized MAPK/ERK signaling pathway.
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Further research is necessary to elucidate the precise mechanisms of action and the specific
molecular targets of Yadanzioside G. This will be critical for its potential development as a
therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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